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Compound of Interest

Compound Name: 6-Chloro-5-nitro-1H-indazole

Cat. No.: B025999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Chloro-5-nitro-1H-indazole, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. This document

outlines the available safety and handling information, a plausible experimental protocol for its

synthesis, and insights into its potential biological significance.

Compound Identification and Properties
6-Chloro-5-nitro-1H-indazole is a substituted indazole with the molecular formula

C₇H₄ClN₃O₂.[1] While specific experimental data for this compound is limited in publicly

available literature, its structural properties can be predicted based on computational models.
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Property Value Source

Molecular Weight 197.58 g/mol [1]

IUPAC Name 6-chloro-5-nitro-1H-indazole [1]

CAS Number 101420-98-8 [1][2]

Appearance Likely a solid powder
Inferred from related

compounds

Solubility

Expected to be soluble in

organic solvents like DMF and

DMSO

Inferred from related

compounds

Safety and Handling
Disclaimer: A specific Safety Data Sheet (SDS) for 6-Chloro-5-nitro-1H-indazole is not readily

available in public domains. The following information is based on the safety profiles of

structurally similar compounds, such as 6-nitro-1H-indazole and other chlorinated nitroaromatic

compounds. Researchers must perform a thorough risk assessment before handling this

chemical and consult any available supplier-specific safety information.

Hazard Identification (Inferred)
Based on analogous compounds, 6-Chloro-5-nitro-1H-indazole should be handled as a

potentially hazardous substance with the following likely classifications:

Hazard Class Precautionary Statement

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Eye Irritation Causes serious eye irritation.

Carcinogenicity Suspected of causing cancer.
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Personal Protective Equipment (PPE) and Handling
Precautions
A logical workflow for the safe handling of 6-Chloro-5-nitro-1H-indazole is outlined below.
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Workflow for Safe Handling of 6-Chloro-5-nitro-1H-indazole
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Caption: A logical workflow for the safe handling of 6-Chloro-5-nitro-1H-indazole.
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Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a lab coat, and chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

First Aid Measures (Inferred)
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocol: Synthesis of 6-Chloro-5-
nitro-1H-indazole
The following is a plausible, general procedure for the synthesis of 6-Chloro-5-nitro-1H-
indazole, adapted from a patented method for preparing substituted indazoles.[3] This protocol

should be optimized and validated by the researcher.
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Plausible Synthesis Workflow for 6-Chloro-5-nitro-1H-indazole

Start
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Caption: A plausible synthetic workflow for 6-Chloro-5-nitro-1H-indazole.

Materials and Reagents
2-Methyl-4-chloro-5-nitroaniline

Glacial Acetic Acid
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Sodium Nitrite

Deionized Water

Ethyl Acetate

Brine

Anhydrous Magnesium Sulfate

Procedure
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-methyl-

4-chloro-5-nitroaniline in glacial acetic acid. Cool the solution in an ice bath.

Diazotization: Slowly add a solution of sodium nitrite in water dropwise to the stirred reaction

mixture, maintaining the temperature below 5 °C.

Cyclization: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours, or until TLC analysis indicates the consumption of the

starting material.

Work-up: Carefully pour the reaction mixture into a beaker of ice water. Extract the aqueous

mixture with ethyl acetate. Wash the combined organic layers with saturated sodium

bicarbonate solution and then with brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to obtain the crude product.

Purification: Purify the crude 6-Chloro-5-nitro-1H-indazole by recrystallization from a

suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Biological Activity and Potential Applications
While specific studies on the biological activity of 6-Chloro-5-nitro-1H-indazole are not

prominent in the literature, the broader class of nitroindazole derivatives has shown significant

potential in several therapeutic areas.
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Antileishmanial Activity: Derivatives of 3-chloro-6-nitro-1H-indazole have been synthesized

and evaluated as promising antileishmanial candidates.[4][5] This suggests that the 6-
chloro-5-nitro-1H-indazole scaffold could serve as a valuable intermediate for the

development of new antiparasitic agents.

Anticancer Activity: Other substituted nitroindazoles have demonstrated antiproliferative

effects against various cancer cell lines.[4] The nitro group is a key pharmacophore in many

biologically active molecules, and its presence in the 6-Chloro-5-nitro-1H-indazole structure

makes it a compound of interest for cancer research.

Antimicrobial Activity: The indazole nucleus is a component of various compounds with

antibacterial and antifungal properties.[6]

The primary role of 6-Chloro-5-nitro-1H-indazole in drug development appears to be as a

versatile building block for the synthesis of more complex, biologically active molecules. Further

research is needed to elucidate any intrinsic biological activity of the parent compound and its

specific molecular targets or signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-Chloro-5-nitro-1H-indazole: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025999#safety-and-handling-of-6-chloro-5-nitro-1h-
indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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